Cas no 436100-10-6 (3-(1H-1,2,3,4-tetrazol-1-yl)aniline hydrochloride)

3-(1H-1,2,3,4-tetrazol-1-yl)aniline hydrochloride structure
436100-10-6 structure
Product Name:3-(1H-1,2,3,4-tetrazol-1-yl)aniline hydrochloride
CAS No:436100-10-6
MF:C7H8ClN5
MW:197.624918937683
CID:328121
PubChem ID:16248238
Update Time:2023-11-21

3-(1H-1,2,3,4-tetrazol-1-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(1H-tetrazol-1-yl)-, hydrochloride (1:1)
    • [3-(1H-Tetrazol-1-yl)phenyl]amine hydrochloride
    • 3-Tetrazol-1-yl-phenylamine hydrochloride
    • 3-(1H-1,2,3,4-tetrazol-1-yl)aniline hydrochloride
    • Z90121844
    • Inchi: 1S/C7H7N5.ClH/c8-6-2-1-3-7(4-6)12-5-9-10-11-12;/h1-5H,8H2;1H
    • InChI Key: FWLXOJOZFZDECH-UHFFFAOYSA-N
    • SMILES: Cl.N1(C=NN=N1)C1C=CC=C(C=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Topological Polar Surface Area: 69.6

3-(1H-1,2,3,4-tetrazol-1-yl)aniline hydrochloride Pricemore >>

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